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Compound of Interest

3-(2-Chlorophenyl)isoxazol-5-
Compound Name:
amine

cat. No.: B1276273

For Researchers, Scientists, and Drug Development Professionals
CAS Number: 27025-74-7

This technical guide provides a comprehensive overview of 5-Amino-3-(2-
chlorophenyl)isoxazole, a heterocyclic compound of interest in medicinal chemistry and drug
discovery. The document details its chemical properties, potential synthesis routes, and the
broader context of its potential biological activities based on related isoxazole derivatives.

Chemical and Physical Properties

5-Amino-3-(2-chlorophenyl)isoxazole is a solid, organic compound with the molecular formula
CoH7CIN20. Its chemical structure features a five-membered isoxazole ring substituted with an
amino group at the 5-position and a 2-chlorophenyl group at the 3-position. A summary of its
key physicochemical properties is presented in Table 1.

Table 1: Physicochemical Properties of 5-Amino-3-(2-chlorophenyl)isoxazole
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Property Value
Molecular Formula CoH7CIN20
Molecular Weight 194.62 g/mol
Appearance Solid

CAS Number 27025-74-7

Note: Additional physical properties such as melting point, boiling point, and solubility are not
consistently reported in publicly available literature and would require experimental

determination.

Synthesis and Characterization

While a specific, detailed experimental protocol for the synthesis of 5-Amino-3-(2-
chlorophenyl)isoxazole is not readily available in peer-reviewed literature, a general and
efficient one-pot multicomponent synthesis for structurally related 5-amino-3-phenylisoxazole-
4-carbonitrile derivatives has been described.[1] This approach suggests a plausible synthetic

strategy.

Potential Synthetic Pathway

A likely synthetic route would involve the reaction of a substituted aromatic aldehyde (in this
case, 2-chlorobenzaldehyde), a compound with an active methylene group (such as
malononitrile), and hydroxylamine hydrochloride. The reaction is typically carried out in a
suitable solvent like isopropyl alcohol and may be facilitated by a Lewis acid catalyst.[1]

The proposed reaction workflow is illustrated in the diagram below.
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Potential Synthesis Workflow
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Caption: A potential one-pot synthesis workflow for 5-Amino-3-(2-chlorophenyl)isoxazole.

Experimental Protocol (General for related compounds)

Based on the synthesis of similar 5-amino-3-phenylisoxazole-4-carbonitriles, a general
experimental protocol can be outlined[1]:

o Reaction Setup: A mixture of the substituted aromatic aldehyde, malononitrile, and
hydroxylamine hydrochloride is dissolved in a suitable solvent (e.g., isopropyl alcohol) in a
round-bottom flask.
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o Catalyst Addition: A Lewis acid catalyst, such as ceric ammonium sulfate, is gradually added
to the reaction mixture.

» Reaction Conditions: The mixture is stirred vigorously at reflux for several hours. The
progress of the reaction is monitored by thin-layer chromatography (TLC).

o Workup: Upon completion, the reaction mixture is poured into cold water and neutralized with
a sodium bicarbonate solution. The product is then extracted with an organic solvent like
ethyl acetate.

 Purification: The organic layer is separated, dried, and the solvent is removed under reduced
pressure. The crude product can be further purified by techniques such as column
chromatography or recrystallization.

Characterization

The characterization of the final product would involve a suite of spectroscopic and analytical
techniques to confirm its identity and purity.

Table 2: Analytical Techniques for Characterization

Technique Purpose

IH NMR & 55C NMR To determine the chemical structure and confirm
the arrangement of protons and carbon atoms.

To determine the molecular weight and
Mass Spectrometry (MS) fragmentation pattern

To identify the functional groups present in the
Infrared (IR) Spectroscopy ecul
molecule.

To determine the percentage composition of

Elemental Analysis
elements (C, H, N).

High-Performance Liquid Chromatography

To assess the purity of the compound.
(HPLC)

Biological and Pharmacological Context
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While specific biological data for 5-Amino-3-(2-chlorophenyl)isoxazole is scarce in the public
domain, the broader class of isoxazole derivatives has been extensively investigated for a
range of pharmacological activities.

Potential as Anticancer Agents

Numerous studies have highlighted the potential of isoxazole-containing compounds as
anticancer agents. The isoxazole scaffold is a component of various molecules that have
demonstrated cytotoxic activity against several cancer cell lines. The biological action of these
compounds is often attributed to their ability to interact with various cellular targets.

Potential as Anti-inflammatory Agents

The isoxazole ring is a key structural feature in several known anti-inflammatory drugs.
Research on various isoxazole derivatives has demonstrated their potential to modulate
inflammatory pathways. For instance, certain derivatives have been shown to affect the
production of pro-inflammatory cytokines like TNF-a and IL-1(3.[2]

Potential as Inmunomodulatory Agents

Derivatives of 5-amino-3-methyl-4-isoxazolecarboxylic acid have been shown to possess
immunomodulatory properties, with some compounds exhibiting stimulatory or inhibitory effects
on lymphocyte proliferation.[2] This suggests that 5-Amino-3-(2-chlorophenyl)isoxazole could
potentially interact with components of the immune system.

The potential mechanism of action for isoxazole derivatives in inflammatory and immune
responses can be visualized as a simplified signaling pathway.
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Potential Signaling Pathway Modulation
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Caption: A simplified diagram of potential anti-inflammatory signaling pathway modulation.

Future Research Directions

5-Amino-3-(2-chlorophenyl)isoxazole represents a chemical entity with potential for further
investigation in drug discovery. Future research should focus on:

+ Definitive Synthesis and Characterization: Development and publication of a detailed,
reproducible synthetic protocol and comprehensive characterization data.
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« In Vitro Biological Screening: Systematic evaluation of its cytotoxic effects against a panel of
cancer cell lines and its anti-inflammatory activity in relevant cellular assays.

e Mechanism of Action Studies: Elucidation of the specific molecular targets and signaling
pathways through which it exerts any observed biological effects.

o Structure-Activity Relationship (SAR) Studies: Synthesis and evaluation of related analogs to
understand the contribution of different structural features to its biological activity.

This technical guide serves as a foundational resource for researchers interested in 5-Amino-3-
(2-chlorophenyl)isoxazole. While specific experimental data on this compound is limited, the
information on related isoxazoles provides a strong rationale for its further exploration as a
potential therapeutic agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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